Cas no 18455-98-6 (Bakkenolide B)

• Product Name: Bakkenolide B
• CAS No: 18455-98-6
• MF: C₂₂H₃₀O₆
• MW: 390.470007419586
• CID: 2005504
• PubChem ID: 11165211
• Update Time: 2025-04-21

Bakkenolide B Chemical and Physical Properties

Names and Identifiers

• (-)-bakkenolide B
• Bakkenolide E
• bakkenolide-B
• Fukinolid
• Fukinolide
• Bakkenolide B
• (Z)-Octahydro-1',7'-dihydroxy-3'a,4'-dimethyl-4-methylene-spiro[furan-3(2H),2'-indan]-2-one 1'-acetate 2-methylcrotonate
• (1'R,3R,7'aβ)-1'β-Acetoxy-3'aβ,4'β-dimethyl-4-methylene-7'α-[[(2Z)-2-methyl-2-butenoyl]oxy]spiro[oxolane-3,2'-hydrindane]-2-one
• (Z)-2-Methyl-2-butenoic acid [(3R,3'aα)-3'α-acetoxy-4,5,1',3',3'a,4',5',6',7',7'a-decahydro-7'α,7'aα-dimethyl-4-methylene-2-oxospiro[furan-3(2H),2'-[2H]inden]-4'β-yl] ester
• Petasilide
• DTXSID401316224
• CS-0113197
• [(2R,3R,3aR,4S,7S,7aR)-3-acetyloxy-7,7a-dimethyl-4'-methylidene-2'-oxospiro[3,3a,4,5,6,7-hexahydro-1H-indene-2,3'-oxolane]-4-yl] (Z)-2-methylbut-2-enoate
• AKOS040761399
• CHEBI:175120
• 18455-98-6
• HY-N7292
• DA-61479

• Inchi： 1S/C22H30O6/c1-7-12(2)19(24)28-16-9-8-13(3)21(6)11-22(14(4)10-26-20(22)25)18(17(16)21)27-15(5)23/h7,13,16-18H,4,8-11H2,1-3,5-6H3/b12-7-/t13-,16-,17+,18+,21+,22+/m0/s1
• InChI Key： AVAGQVZSHJYDED-RRIKAWJQSA-N
• SMILES： O(C(C)=O)[C@H]1[C@@]2(C(=O)OCC2=C)C[C@]2(C)[C@@H](C)CC[C@@H]([C@@H]21)OC(/C(=C\C)/C)=O

Computed Properties

• Exact Mass: 390.20423867g/mol
• Monoisotopic Mass: 390.20423867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 101-102 ºC
• Boiling Point: 503.0±50.0 °C at 760 mmHg
• Flash Point: 217.1±30.2 °C
• Solubility: Almost insoluble (0.066 g/l) (25 º C),
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Bakkenolide B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones